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Compound of Interest

Compound Name: N-Cyclohexylaniline

Cat. No.: B162150 Get Quote

N-Cyclohexylaniline: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-Cyclohexylaniline, a

versatile secondary amine with significant applications in organic synthesis and as an

intermediate in the production of various industrial and pharmaceutical compounds. This

document details its chemical identity, physical properties, a representative synthetic protocol,

and a visualization of its synthesis workflow.

Core Chemical Identity
N-Cyclohexylaniline, also known as N-phenylcyclohexylamine or cyclohexylphenylamine, is

an organic compound featuring a cyclohexyl group bonded to the nitrogen atom of an aniline

molecule.

CAS Number: 1821-36-9[1][2][3][4][5][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of N-Cyclohexylaniline is presented in

the table below. These properties are crucial for its handling, storage, and application in various

chemical reactions.
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Property Value Source(s)

Molecular Formula C₁₂H₁₇N [1][2][3][4][5]

Molecular Weight 175.27 g/mol [1][3][4][5][7]

Appearance

Colorless to pale yellow liquid,

or white to light yellow

crystalline powder. May darken

to a dark brown liquid.

[1][2]

Melting Point 14-16 °C [2][4][5]

Boiling Point
191-192 °C at 73 mmHg; 279

°C at 760 mmHg
[2][4][5]

Density 0.996 g/mL at 20 °C [2][4][6]

Refractive Index n20/D 1.560 [2][4]

Solubility

Insoluble in water; soluble in

organic solvents such as

ethanol and acetone.

[1][2]

pKa 5.46 ± 0.20 (Predicted) [1]

Flash Point 136 °C [2]

Synthesis of N-Cyclohexylaniline: Experimental
Protocol
The synthesis of N-Cyclohexylaniline is commonly achieved through the reductive amination

of aniline with cyclohexanone. This method involves the formation of an imine intermediate,

which is then reduced to the corresponding secondary amine. The following is a representative

experimental protocol based on established chemical principles.

Reaction: Aniline + Cyclohexanone → N-Cyclohexylideneaniline → N-Cyclohexylaniline

Materials:

Aniline
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Cyclohexanone

Reducing agent (e.g., Sodium borohydride (NaBH₄), Sodium triacetoxyborohydride

(NaBH(OAc)₃), or catalytic hydrogenation with H₂/Pd-C)

Anhydrous solvent (e.g., Methanol, Dichloromethane (DCM), or 1,2-Dichloroethane (DCE))

Acid catalyst (optional, e.g., Acetic acid)

Drying agent (e.g., Anhydrous sodium sulfate or magnesium sulfate)

Standard laboratory glassware and equipment for organic synthesis (round-bottom flask,

condenser, magnetic stirrer, etc.)

Equipment for work-up and purification (separatory funnel, rotary evaporator, distillation

apparatus or chromatography columns)

Procedure:

Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add

aniline and cyclohexanone in a 1:1 molar ratio. Dissolve the reactants in a suitable

anhydrous solvent.

Imine Formation: If using a milder reducing agent like sodium triacetoxyborohydride, the

reaction can proceed as a one-pot process. For other reducing agents, the imine can be pre-

formed by stirring the aniline and cyclohexanone mixture, sometimes with the aid of a mild

acid catalyst, at room temperature or with gentle heating. The formation of the imine

intermediate, N-cyclohexylideneaniline, is often accompanied by the removal of water.

Reduction:

Using Sodium Borohydride: Cool the reaction mixture in an ice bath. Slowly add sodium

borohydride in portions. After the addition is complete, allow the reaction to warm to room

temperature and stir until the reaction is complete (monitored by TLC or GC).

Using Catalytic Hydrogenation: Transfer the mixture of aniline and cyclohexanone (or the

pre-formed imine) to a hydrogenation vessel. Add a catalytic amount of Palladium on
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carbon (Pd/C). The vessel is then purged with hydrogen gas and the reaction is stirred

under a hydrogen atmosphere at a suitable pressure and temperature until the uptake of

hydrogen ceases.

Work-up:

Quench the reaction by carefully adding water or a dilute acid solution.

If a solid precipitate forms, it may be removed by filtration.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

Combine the organic extracts and wash with brine.

Dry the organic layer over an anhydrous drying agent.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel to yield pure N-Cyclohexylaniline.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of N-Cyclohexylaniline via

reductive amination.
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Caption: Workflow for the synthesis of N-Cyclohexylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b162150?utm_src=pdf-custom-synthesis
https://www.organic-chemistry.org/synthesis/C1N/amines/reductiveamination.shtm
https://www.nbinno.com/chemical-catalysts/catalyst-for-aniline-hydrogenation-to-cyclohexylamine-es
https://ouci.dntb.gov.ua/en/works/96OdDGY7/
https://ouci.dntb.gov.ua/en/works/96OdDGY7/
https://patents.google.com/patent/US3196179A/en
https://patents.google.com/patent/US3196179A/en
https://www.researchgate.net/publication/229228458_Hydrogenation_of_aniline_to_cyclohexylamine_in_supercritical_carbon_dioxide_Significance_of_phase_behaviour
https://www.researchgate.net/publication/221833650_Metal-Free_Aromatic_Hydrogenation_Aniline_to_Cyclohexyl-amine_Derivatives
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclohexylaniline
https://www.benchchem.com/product/b162150#n-cyclohexylaniline-cas-number-and-physical-properties
https://www.benchchem.com/product/b162150#n-cyclohexylaniline-cas-number-and-physical-properties
https://www.benchchem.com/product/b162150#n-cyclohexylaniline-cas-number-and-physical-properties
https://www.benchchem.com/product/b162150#n-cyclohexylaniline-cas-number-and-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162150?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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